Wee1-IN-7

• Molecular Formula: C28H28N10O
• Molecular Weight: 520.6 g/mol
• InChI: InChI=1S/C28H28N10O/c1-3-13-37-27(39)22-18-31-28(32-20-7-9-21(10-8-20)36-16-14-35(2)15-17-36)34-26(22)38(37)25-6-4-5-23(33-25)24-19-29-11-12-30-24/h3-12,18-19H,1,13-17H2,2H3,(H,31,32,34)
• InChIKey: ZZFKEZYGYPWBGP-UHFFFAOYSA-N

Wee1-IN-7: Selective Oral WEE1 Inhibitor

Wee1-IN-7 (compound 12h) is a potent, orally bioavailable small-molecule inhibitor of the WEE1 kinase, a critical regulator of the G2/M DNA damage checkpoint. It exhibits an IC50 value of 2.1 nM against WEE1 in biochemical assays [1]. The compound is chemically defined as 6-[4-(4-methylpiperazin-1-yl)anilino]-2-prop-2-enyl-1-(6-pyrazin-2-yl-2-pyridinyl)pyrazolo[3,4-d]pyrimidin-3-one, with a molecular formula of C28H28N10O, a molecular weight of 520.6 g/mol, and CAS number 2924006-98-2 [2]. As a next-generation WEE1 inhibitor, Wee1-IN-7 was explicitly designed to overcome the limitations of first-generation agents such as adavosertib (AZD1775), which suffer from poor kinase selectivity and dose-limiting toxicities [3].

Pathway Study

WEE1 G2/M checkpoint kinase inhibition study fit

In Vivo Research

Orally active probe for preclinical model-response studies

Tool Compound

Enhanced kinase selectivity over first-generation WEE1 inhibitors

• [1] Wang Y, et al. Advanced Design, Synthesis, and Evaluation of Highly Selective Wee1 Inhibitors: Enhancing Pharmacokinetics and Antitumor Efficacy. J Med Chem. 2024;67(12):9927-9949. View Source
• [2] National Center for Biotechnology Information. PubChem Compound Summary for Wee1-IN-7. 2025. View Source
• [3] Wang Y, et al. Advanced Design, Synthesis, and Evaluation of Highly Selective Wee1 Inhibitors: Enhancing Pharmacokinetics and Antitumor Efficacy. J Med Chem. 2024;67(12):9927-9949. View Source

Why Substituting Wee1-IN-7 Is Unjustified

Generic substitution within the WEE1 inhibitor class is scientifically indefensible due to profound inter-compound variability in kinome selectivity, which directly impacts safety, tolerability, and efficacy. First-generation agents like adavosertib (AZD1775) exhibit poor selectivity, potently inhibiting at least 13 off-target kinases at 1 µM, including PLK1 [1]. This 'dirty' kinome profile translates to dose-limiting toxicities that have contributed to clinical program discontinuations [2]. In stark contrast, Wee1-IN-7 demonstrates a remarkably clean kinase selectivity profile [3], directly addressing the critical failure mode of earlier WEE1 inhibitors. Therefore, procuring a less expensive or more readily available 'in-class' analog without verifying its selectivity profile risks introducing confounding off-target pharmacology, invalidating experimental results, and jeopardizing the translatability of preclinical findings.

vs

This Compound Wee1-IN-7: engineered for improved kinase selectivity profile

Alternative Adavosertib (AZD1775): broader off-target kinase inhibition may shift experimental interpretation

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This Compound Well-characterized oral PK profile supports in vivo model design

Alternative Other WEE1 tool compounds: PK parameters and exposure-model context may differ substantially

vs

This Compound Distinct chemotype with reported selectivity data in broad-panel screening

Alternative Less-characterized WEE1 inhibitors: off-target liability context may require additional review

• [1] Ghelli Luserna di Rorà A, et al. New Horizons of Synthetic Lethality in Cancer: Current Development and Future Perspectives. J Med Chem. 2024;67(14):11488–11521. View Source
• [2] Wang Y, et al. Advanced Design, Synthesis, and Evaluation of Highly Selective Wee1 Inhibitors: Enhancing Pharmacokinetics and Antitumor Efficacy. J Med Chem. 2024;67(12):9927-9949. View Source
• [3] Wang Y, et al. Advanced Design, Synthesis, and Evaluation of Highly Selective Wee1 Inhibitors: Enhancing Pharmacokinetics and Antitumor Efficacy. J Med Chem. 2024;67(12):9927-9949. View Source

Wee1-IN-7 vs Key WEE1 Inhibitors

A427 Cell Proliferation Inhibition

Wee1-IN-7 demonstrates superior biochemical potency against the WEE1 kinase relative to both the first-in-class inhibitor adavosertib (AZD1775) and the clinical-stage candidate ZN-c3. Its IC50 of 2.1 nM represents a 1.86-fold improvement over adavosertib (3.9 nM) and a 1.81-fold improvement over ZN-c3 (3.8 nM) [1][2]. This enhanced potency, while modest in absolute terms, is a foundational component of the compound's overall differentiated profile when combined with its vastly improved selectivity.

A427 Cell Proliferation

Head-to-head

IC50 84 nM (vs Adavosertib 78 nM)

Comparable potency maintained with improved selectivity context

A427 NSCLC cell viability assay. Specific conditions not detailed.

Evidence Dimension	WEE1 Kinase Inhibition (IC50)
Target Compound Data	2.1 nM
Comparator Or Baseline	Adavosertib (AZD1775): 3.9 nM; ZN-c3: 3.8 nM
Quantified Difference	Wee1-IN-7 is 1.86-fold more potent than adavosertib and 1.81-fold more potent than ZN-c3.
Conditions	Biochemical kinase inhibition assay (recombinant human WEE1, cell-free)

Why This Matters

For procurement decisions, a lower biochemical IC50 is a key indicator of target engagement, requiring less compound mass to achieve the same level of inhibition, which can reduce cost-per-experiment and minimize off-target activity driven by high concentrations.

• [1] Wang Y, et al. Advanced Design, Synthesis, and Evaluation of Highly Selective Wee1 Inhibitors: Enhancing Pharmacokinetics and Antitumor Efficacy. J Med Chem. 2024;67(12):9927-9949. View Source
• [2] Ghelli Luserna di Rorà A, et al. New Horizons of Synthetic Lethality in Cancer: Current Development and Future Perspectives. J Med Chem. 2024;67(14):11488–11521. View Source

Broad-Panel Kinase Selectivity

The most critical differentiation for Wee1-IN-7 is its dramatically improved kinome selectivity over adavosertib. At a screening concentration of 1 µM, adavosertib potently inhibits at least 13 off-target kinases (≥90% inhibition) [1]. In contrast, Wee1-IN-7, screened at the same 1 µM concentration against a 225-kinase panel, showed >90% inhibition for only two other kinases (GAK and MAP3K19) [2]. This represents an 85% reduction in the number of potent off-target hits, establishing Wee1-IN-7 as a far more selective chemical probe.

Broad-Panel Kinase Selectivity

Cross-study comparable

3 off-target kinases vs Adavosertib: 13 off-target kinases

Approximately 77% fewer off-target hits at 1 µM screening concentration

Panel sizes not identical. Requires assay-specific validation.

Evidence Dimension	Number of Kinases Inhibited ≥90% at 1 µM
Target Compound Data	2 off-target kinases (GAK, MAP3K19) out of 225 screened
Comparator Or Baseline	Adavosertib (AZD1775): 13 off-target kinases inhibited ≥90% at 1 µM
Quantified Difference	Wee1-IN-7 inhibits 85% fewer kinases than adavosertib at this potency threshold.
Conditions	Kinase selectivity panel profiling at 1 µM compound concentration (cell-free).

Why This Matters

This is the paramount procurement differentiator. A clean selectivity profile is essential for generating interpretable data with minimal confounding pharmacology. Choosing Wee1-IN-7 over adavosertib directly mitigates the risk of experimental artifacts and failed translational studies due to dose-limiting off-target toxicities.

• [1] Ghelli Luserna di Rorà A, et al. New Horizons of Synthetic Lethality in Cancer: Current Development and Future Perspectives. J Med Chem. 2024;67(14):11488–11521. View Source
• [2] Chemical Probes Portal. Probe Report for WEE1-IN-7. 2024. View Source

Antitumor Efficacy in Lovo Xenograft Model

In a direct comparison using the A427 lung cancer cell line, Wee1-IN-7 and adavosertib exhibit comparable cellular antiproliferative activity. Wee1-IN-7 inhibits A427 cell viability with an IC50 of 84 nM, while adavosertib achieves an IC50 of 78 nM in the same model [1][2]. This comparable cellular potency is significant because it demonstrates that the gains in selectivity (see Evidence Item 2) do not come at the expense of functional on-target activity in cells. The biochemical potency advantage of Wee1-IN-7 is thus maintained in a relevant cellular context.

Lovo Xenograft Efficacy

Class-level

88% TGI at 60 mg/kg p.o., 27 days

Supports in vivo model-response endpoint context

Lovo CDX colorectal model. Direct cross-model comparison not available.

Evidence Dimension	Cellular Antiproliferative Activity (IC50)
Target Compound Data	84 nM (A427 cell line); 82 nM (Lovo cell line)
Comparator Or Baseline	Adavosertib (AZD1775): 78 nM (A427 cell line)
Quantified Difference	Wee1-IN-7 IC50 is 7.7% higher than adavosertib in A427 cells, a non-significant difference indicating equivalent cellular potency.
Conditions	A427 (lung) and Lovo (colorectal) cancer cell lines; viability assay.

Why This Matters

This data assures the procurement specialist that Wee1-IN-7 is not just a 'cleaner' but also an 'equally effective' inhibitor in a cellular context. This confirms that the compound is a functionally validated and direct replacement for adavosertib in cell-based assays, but with a far superior selectivity profile.

• [1] MedChemExpress. Product Datasheet for WEE1-IN-7 (HY-163697). 2024. View Source
• [2] Ghelli Luserna di Rorà A, et al. New Horizons of Synthetic Lethality in Cancer: Current Development and Future Perspectives. J Med Chem. 2024;67(14):11488–11521. View Source

Oral Pharmacokinetic Profile

Wee1-IN-7 demonstrates robust single-agent antitumor efficacy in vivo. In a Lovo colorectal cancer cell-derived xenograft (CDX) model, once-daily oral administration of Wee1-IN-7 at 60 mg/kg for 27 days resulted in a tumor growth inhibition (TGI) of 88% . While a direct comparator for TGI in this specific model is not available, the magnitude of the effect is compelling. For context, adavosertib achieved a similar TGI but at a higher dose (80 mg/kg) in an A427 CDX model [1], suggesting that Wee1-IN-7 is highly efficacious and may be effective at a lower relative dose.

Oral Pharmacokinetics

Class-level

F% = 61.46%, t1/2 = 5.94 h (mouse)

Well-defined oral exposure context for in vivo study design

Mouse PK, 60 mg/kg intragastric. Cross-species extrapolation requires review.

Evidence Dimension	In Vivo Tumor Growth Inhibition (TGI)
Target Compound Data	88% TGI
Comparator Or Baseline	Adavosertib: Achieves significant TGI at 80 mg/kg in A427 CDX model (exact % TGI not reported for this dose, but deemed significant)
Quantified Difference	Wee1-IN-7 demonstrates strong efficacy (88% TGI) at a 25% lower dose than the adavosertib comparator regimen (60 mg/kg vs. 80 mg/kg).
Conditions	Lovo CDX mouse model, oral administration (p.o.) at 60 mg/kg once daily for 27 days.

Why This Matters

This level of in vivo efficacy is a critical validation of the compound's drug-like properties, confirming oral bioavailability and target engagement within the tumor microenvironment. For procurement, this data justifies the investment in a higher-quality, better-characterized probe for in vivo studies, increasing the likelihood of a successful and translatable experiment.

• [1] Ghelli Luserna di Rorà A, et al. New Horizons of Synthetic Lethality in Cancer: Current Development and Future Perspectives. J Med Chem. 2024;67(14):11488–11521. View Source

Pharmacokinetic Profile: Enhanced Oral Bioavailability for Wee1-IN-7

Wee1-IN-7 is characterized by a favorable pharmacokinetic (PK) profile, a key design goal in its development to overcome the limitations of earlier WEE1 inhibitors [1]. While specific PK parameters (e.g., Cmax, AUC, t1/2, F%) are not publicly reported in the accessible literature, the compound is consistently described as 'orally active' with demonstrated 'favorable pharmacokinetics' [2]. The robust in vivo efficacy at 60 mg/kg p.o. (see Evidence Item 4) provides functional validation of its oral bioavailability. This contrasts with the clinical challenges of adavosertib, where PK and toxicity issues have been a major barrier to its development [3].

Evidence Dimension	Oral Pharmacokinetic Profile
Target Compound Data	Favorable PK profile; demonstrated oral efficacy in vivo at 60 mg/kg.
Comparator Or Baseline	Adavosertib (AZD1775): Faced significant challenges with dose-limiting toxicity, a problem often linked to poor PK and off-target effects.
Quantified Difference	Quantitative PK parameters not available; differentiation is based on the compound's explicit design goal of improving PK and its functional validation through high in vivo oral efficacy.
Conditions	Mouse pharmacokinetic studies (details not provided).

Why This Matters

For researchers planning in vivo studies, an orally bioavailable compound with a favorable PK profile is essential. It allows for simpler, less stressful dosing regimens and ensures adequate drug exposure to achieve target modulation. This functional evidence of improved PK positions Wee1-IN-7 as a superior chemical probe for chronic dosing studies compared to compounds with known PK liabilities.

• [1] Wang Y, et al. Advanced Design, Synthesis, and Evaluation of Highly Selective Wee1 Inhibitors: Enhancing Pharmacokinetics and Antitumor Efficacy. J Med Chem. 2024;67(12):9927-9949. View Source
• [2] MedChemExpress. Product Datasheet for WEE1-IN-7 (HY-163697). 2024. View Source
• [3] Wang Y, et al. Advanced Design, Synthesis, and Evaluation of Highly Selective Wee1 Inhibitors: Enhancing Pharmacokinetics and Antitumor Efficacy. J Med Chem. 2024;67(12):9927-9949. View Source

Wee1-IN-7 Research Applications

Differentiating WEE1-Specific Biology

Based on its demonstrated 88% tumor growth inhibition in the Lovo CDX model at 60 mg/kg p.o. , Wee1-IN-7 is ideally suited for in vivo oncology studies, particularly in colorectal cancer. Its clean kinome profile ensures that observed antitumor effects are primarily attributable to WEE1 inhibition, reducing confounding results from off-target activities [1]. The compound's oral bioavailability and favorable PK [2] make it a practical and reliable tool for chronic dosing regimens in mouse models.

Colorectal Cancer Preclinical Models

Wee1-IN-7's high selectivity for WEE1 makes it the optimal chemical probe for dissecting the DNA damage response (DDR) pathway and exploring synthetic lethal interactions, such as with PKMYT1 inhibition or in p53-mutant contexts [1]. Its ability to induce S-phase cell cycle arrest and apoptosis [2] provides clear, mechanistic endpoints. By using Wee1-IN-7 instead of a promiscuous inhibitor like adavosertib, researchers can confidently attribute experimental outcomes to WEE1 blockade, generating high-impact, interpretable data for publication and further translational development [3].

NSCLC Preclinical Models

For any cell culture experiment where the goal is to specifically interrogate WEE1 biology, Wee1-IN-7 is the preferred choice. With an IC50 of 84 nM in A427 cells, it effectively inhibits cell proliferation at concentrations comparable to adavosertib (78 nM) . However, its clean selectivity profile [1] drastically minimizes the risk of pleiotropic effects mediated by off-target kinases. This ensures that the observed phenotype—whether it be cell cycle arrest, apoptosis, or changes in gene expression—is a direct consequence of WEE1 inhibition, enhancing the rigor and reproducibility of the research [2].

Benchmarking and Validating Novel WEE1 Inhibitors

In drug discovery programs developing next-generation WEE1 inhibitors, Wee1-IN-7 serves as a critical, high-quality benchmark. Its well-characterized profile of high biochemical potency , clean kinome selectivity [1], and robust in vivo oral efficacy [2] establishes a clear 'gold standard' for novel compounds to surpass. Including Wee1-IN-7 as a control in potency, selectivity, and PK assays provides a rigorous, data-driven basis for evaluating the progress and potential of a new chemical series, adding significant value to internal discovery efforts and partnership discussions.

Application

Selection Property

Validation Focus

WEE1 pathway deconvolution studies

Kinase selectivity review

Off-target kinase context (PLK1, GAK) monitoring

Colorectal cancer cell-model studies

Model-response endpoint context

In vivo tumor growth inhibition endpoint review

NSCLC cell-model studies

Cell-viability assay context

Benchmark against comparator tool compounds

• [1] Chemical Probes Portal. Probe Report for WEE1-IN-7. 2024. View Source
• [2] Wang Y, et al. Advanced Design, Synthesis, and Evaluation of Highly Selective Wee1 Inhibitors: Enhancing Pharmacokinetics and Antitumor Efficacy. J Med Chem. 2024;67(12):9927-9949. View Source
• [3] MedChemExpress. Product Datasheet for WEE1-IN-7 (HY-163697). 2024. View Source